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ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylazetidin-3-ol hydrochloride is a heterocyclic organic compound belonging to the
azetidine class. This technical guide provides a comprehensive overview of its physical and
chemical properties, supported by available spectral data. The document details a known
synthetic route and highlights its significance as a key intermediate in the synthesis of various
pharmaceutical compounds. While specific biological activities and signaling pathways for this
compound are not extensively documented in publicly available literature, the broader
therapeutic relevance of the azetidine scaffold is discussed. This guide is intended to serve as
a foundational resource for researchers and professionals engaged in drug discovery and
development.

Chemical and Physical Properties

3-Methylazetidin-3-ol hydrochloride presents as a white to off-white solid.[1][2] It is
recognized as a valuable intermediate in the synthesis of more complex molecules for
pharmaceutical applications.[3][4]
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Table 1: Physical and Chemical Properties of 3-Methylazetidin-3-ol Hydrochloride

Property Value Source
Molecular Formula C4H10CINO [1][5]
Molecular Weight 123.58 g/mol [1][5]
CAS Number 124668-46-8 [5][6]
Appearance White to off-white solid [1][2]
Purity >97.0% [1]
Water Content (Karl Fischer) 0.16% [1]

Storage Conditions

Store under inert gas (nitrogen
or argon) at 2-8°C. Can be
stored at room temperature for
up to 3 years. For long-term
storage in solvent, -80°C is
recommended for up to 2

years.

[1](2](6]

Note: Experimental data for melting point, boiling point, pKa, and specific solubility values in

common solvents are not readily available in the reviewed literature.

Spectral Data

A certificate of analysis for 3-methylazetidin-3-ol hydrochloride indicates that its *H NMR and

Mass Spectrometry (MS) data are consistent with its chemical structure. While the detailed

spectra are not publicly available, this confirmation provides a degree of confidence in the

compound's identity.

Table 2: Spectral Data for 3-Methylazetidin-3-ol Hydrochloride
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Technique Data Source
1H NMR Consistent with structure [1]
Mass Spectrometry Consistent with structure [1]

Note: Detailed spectral data with peak assignments for *H NMR, 3C NMR, FTIR, and Mass
Spectrometry are not available in the public domain.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-methylazetidin-3-ol
hydrochloride is not explicitly described in the available literature, the synthesis of analogous
azetidine derivatives is well-documented in patent literature. These methods generally involve
the cyclization of an appropriate amino alcohol precursor.

For instance, a general method for preparing azetidine derivatives involves the reaction of an
N-protected 3-aminopropan-1,2-diol with a sulfonyl chloride to facilitate ring closure, followed
by deprotection. Another approach involves the reaction of an appropriate amine with an
epihalohydrin.

A plausible synthetic workflow for 3-methylazetidin-3-ol could involve the reaction of a suitable
protected aminoepoxide with a methyl organometallic reagent, followed by deprotection and
salt formation with hydrochloric acid.

Below is a generalized experimental workflow for the synthesis of a substituted azetidin-3-ol
derivative, which could be adapted for 3-methylazetidin-3-ol.
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Generalized Synthesis of a Substituted Azetidin-3-ol

Start with a protected 3-amino-1,2-epoxypropane

Y

Reaction with a suitable nucleophile (e.g., methylmagnesium bromide) to introduce the methyl group at the 3-position

Y

Work-up and purification of the protected 3-methylazetidin-3-ol

Y

Deprotection of the azetidine nitrogen

Y

Reaction with hydrochloric acid to form the hydrochloride salt

Y

3-Methylazetidin-3-ol Hydrochloride

Click to download full resolution via product page

Caption: Generalized synthetic workflow for a substituted azetidin-3-ol.

Biological Activity and Applications in Drug
Development

Currently, there is a lack of specific information in the scientific literature regarding the
biological activity or signaling pathways directly associated with 3-methylazetidin-3-ol
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hydrochloride. Its primary role appears to be that of a chemical intermediate in the synthesis
of more complex pharmaceutical agents.[3][4]

The azetidine scaffold, however, is a privileged structure in medicinal chemistry, known to be a
component in a variety of biologically active compounds. Azetidine derivatives have been
investigated for a wide range of therapeutic applications, including as:

o Antibacterial and Antifungal Agents: The four-membered ring of azetidin-2-ones (3-lactams)
is a cornerstone of many antibiotics.[3]

o Enzyme Inhibitors: Various azetidine derivatives have been synthesized and evaluated as
inhibitors of enzymes such as chymase.

o Dopamine Antagonists: Certain azetidine derivatives have shown affinity for dopamine
receptors.[7]

o GABA Uptake Inhibitors: Azetidine-based compounds have been explored as inhibitors of
GABA transporters, which could have implications for neurological disorders.[8]

o Anti-inflammatory Agents: Some azetidine-containing molecules have demonstrated anti-
inflammatory properties.[7]

The incorporation of the 3-methyl-3-hydroxyazetidine moiety into larger molecules can
influence their physicochemical properties, such as solubility and lipophilicity, and can provide a
rigid scaffold to orient other functional groups for optimal interaction with biological targets.

The logical relationship for its application in drug discovery is outlined below:
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Role in Drug Discovery
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Caption: Role of 3-methylazetidin-3-ol hydrochloride in drug discovery.

Conclusion
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3-Methylazetidin-3-ol hydrochloride is a valuable building block for medicinal chemists and
drug development professionals. While comprehensive data on its physical properties and
specific biological activities are limited, its structural features make it an attractive starting
material for the synthesis of novel therapeutic agents. The broader family of azetidine
derivatives has shown significant promise across various disease areas, suggesting that
compounds derived from 3-methylazetidin-3-ol hydrochloride may hold untapped therapeutic
potential. Further research is warranted to fully elucidate the properties of this compound and
to explore its applications in the development of new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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